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Compound of Interest

Compound Name: JNJ-54119936

Cat. No.: B10825128 Get Quote

Essential Safety and Handling Guide for JNJ-
54119936
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

JNJ-54119936, a chemical probe and RORC inverse agonist. The following protocols are

based on best practices for handling potent, biologically active research compounds. No

specific Safety Data Sheet (SDS) for JNJ-54119936 was publicly available at the time of this

document's creation; therefore, this guidance is a synthesis of general chemical safety

principles and information available for this compound.

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to minimize exposure and ensure personal

safety when handling JNJ-54119936 in both solid and solution forms.
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Equipment Specification Purpose

Gloves Nitrile, disposable

Protects against skin contact.

Discard immediately after

handling or if contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles of the

compound.

Lab Coat Standard, long-sleeved
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation. Use a

NIOSH-approved respirator if

creating aerosols or handling

large quantities.

Prevents inhalation of the

compound, especially in

powder form.

Emergency Procedures: First Aid
In the event of exposure to JNJ-54119936, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Handling and Storage Protocols
Adherence to proper handling and storage procedures is vital for maintaining the integrity of

JNJ-54119936 and ensuring a safe laboratory environment.

Operational Plan: Step-by-Step Handling
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by covering it with absorbent, disposable bench paper.

Weighing (Solid Form): If working with the powdered form, conduct weighing within a

chemical fume hood or a balance enclosure to minimize inhalation risk.

Dissolving: JNJ-54119936 is soluble in DMSO.[1] Prepare solutions in a well-ventilated area,

preferably within a fume hood.

Storage: Store JNJ-54119936 as a dry powder or in DMSO stock solutions at -20°C.[1]

Disposal Plan
All waste containing JNJ-54119936 must be treated as hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10825128?utm_src=pdf-body
https://www.benchchem.com/product/b10825128?utm_src=pdf-body
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_JNJ-54119936_v1.pdf
https://www.benchchem.com/product/b10825128?utm_src=pdf-body
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_JNJ-54119936_v1.pdf
https://www.benchchem.com/product/b10825128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Collect all contaminated solid materials (e.g., pipette tips, vials, bench paper) in

a designated, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing JNJ-54119936 in a clearly labeled, sealed

hazardous waste container.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow for Handling JNJ-54119936
The following diagram illustrates the logical workflow for the safe handling of JNJ-54119936
from receipt to disposal.
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Caption: Workflow for Safe Handling of JNJ-54119936.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10825128?utm_src=pdf-body-img
https://www.benchchem.com/product/b10825128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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